Cas no 13714-86-8 (5-methyl-2-furonitrile)

• Product Name: 5-methyl-2-furonitrile
• CAS No: 13714-86-8
• MF: C₆H₅NO
• MW: 107.110001325607
• MDL: MFCD02093782
• CID: 119860
• PubChem ID: 24874443
• Update Time: 2025-04-18

5-methyl-2-furonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuran-2-carbonitrile
• 2-Furancarbonitrile,5-methyl-
• 5-methyl-2-Furancarbonitrile
• 5-METHYL-2-FURONITRILE
• 2-cyano-5-methylfuran
• 2-Furancarbonitrile,5-methyl
• 5-Methyl-furan-2-carbonitril
• 5-methyl-furan-2-carbonitrile
• 5-Methyl-2-furonitrile 97%
• 2-furancarbonitrile, 5-methyl-
• DTXSID80348977
• AKOS001058971
• 5-Methyl-2-furonitrile, 97%
• AT17405
• LS-05102
• Z56963430
• J-006964
• CS-0187161
• FT-0684032
• InChI=1/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H
• 13714-86-8
• MFCD02093782
• HMS1783O18
• XGCRBVWSFYTMEC-UHFFFAOYSA-N
• EN300-26733
• SCHEMBL1489553
• SY083776
• ALBB-016420
• DTXCID70300049
• DB-063187
• 5-methyl-2-furonitrile

• MDL： MFCD02093782
• Inchi： 1S/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H3
• InChI Key： XGCRBVWSFYTMEC-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1C

Computed Properties

• Exact Mass: 107.03700
• Monoisotopic Mass: 107.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.02 g/mL at 25 °C(lit.)
• Boiling Point: 173-176 °C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.484(lit.)
• PSA: 36.93000
• LogP: 1.45968
• Solubility: Not available

5-methyl-2-furonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds